Cas no 856707-38-5 ((3S)-3-((Tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate)
(3S)-3-((Tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-((tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate
- [(3S)-1-(cyclopropylamino)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-1-oxohexan-2-yl] acetate
- (3S)-3-[(tert-Butoxycarbonyl)amino]-1-(cyclopropylamino)-1-oxohexan-2-yl acetate
- CAR023
- Carbamic acid, N-[(1S)-1-[1-(acetyloxy)-2-(cyclopropylamino)-2-oxoethyl]butyl]-, 1,1-dimethylethyl ester
- 1,1-Dimethylethyl N-[(1S)-1-[1-(acetyloxy)-2-(cyclopropylamino)-2-oxoethyl]butyl]carbamate (ACI)
- Carbamic acid, [(1S)-1-[1-(acetyloxy)-2-(cyclopropylamino)-2-oxoethyl]butyl]-, 1,1-dimethylethyl ester (9CI)
- 856707-38-5
- DB-247034
- CS-M2291
- SCHEMBL861583
- AKOS037650359
- CS-14693
- DTXSID30717871
- (3S)-3-((tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-ylacetate
- C12663
- (3S)-3-((Tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate
-
- MDL: MFCD21496247
- Inchi: 1S/C16H28N2O5/c1-6-7-12(18-15(21)23-16(3,4)5)13(22-10(2)19)14(20)17-11-8-9-11/h11-13H,6-9H2,1-5H3,(H,17,20)(H,18,21)/t12-,13?/m0/s1
- InChI Key: UMBJIHSHCLDUFA-UEWDXFNNSA-N
- SMILES: [C@@H](CCC)(NC(=O)OC(C)(C)C)C(OC(=O)C)C(=O)NC1CC1
Computed Properties
- Exact Mass: 328.19982200g/mol
- Monoisotopic Mass: 328.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.7
- XLogP3: 2.1
(3S)-3-((Tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1014548-100mg |
CarbaMic acid, [(1S)-1-[1-(acetyloxy)-2-(cyclopropylaMino)-2-oxoethyl]butyl]-, 1,1-diMethylethyl ester (9CI) |
856707-38-5 | 98% | 100mg |
$505 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1014548-250mg |
CarbaMic acid, [(1S)-1-[1-(acetyloxy)-2-(cyclopropylaMino)-2-oxoethyl]butyl]-, 1,1-diMethylethyl ester (9CI) |
856707-38-5 | 98% | 250mg |
$840 | 2024-06-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S40320-500mg |
(3S)-3-((tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate |
856707-38-5 | 500mg |
¥12182.0 | 2021-09-07 | ||
| ChemScence | CS-M2291-100mg |
(3S)-3-((tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate |
856707-38-5 | 100mg |
$325.0 | 2022-04-26 | ||
| ChemScence | CS-M2291-250mg |
(3S)-3-((tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate |
856707-38-5 | 250mg |
$540.0 | 2022-04-26 | ||
| ChemScence | CS-M2291-500mg |
(3S)-3-((tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate |
856707-38-5 | 500mg |
$750.0 | 2022-04-26 | ||
| eNovation Chemicals LLC | Y1014548-100mg |
CarbaMic acid, [(1S)-1-[1-(acetyloxy)-2-(cyclopropylaMino)-2-oxoethyl]butyl]-, 1,1-diMethylethyl ester (9CI) |
856707-38-5 | 98% | 100mg |
$505 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1014548-250mg |
CarbaMic acid, [(1S)-1-[1-(acetyloxy)-2-(cyclopropylaMino)-2-oxoethyl]butyl]-, 1,1-diMethylethyl ester (9CI) |
856707-38-5 | 98% | 250mg |
$840 | 2025-02-20 | |
| Aaron | AR00G4AO-100mg |
CarbaMic acid, [(1S)-1-[1-(acetyloxy)-2-(cyclopropylaMino)-2-oxoethyl]butyl]-, 1,1-diMethylethyl ester (9CI) |
856707-38-5 | 98% | 100mg |
$451.00 | 2025-02-10 | |
| Aaron | AR00G4AO-250mg |
CarbaMic acid, [(1S)-1-[1-(acetyloxy)-2-(cyclopropylaMino)-2-oxoethyl]butyl]-, 1,1-diMethylethyl ester (9CI) |
856707-38-5 | 98% | 250mg |
$749.00 | 2025-02-10 |
(3S)-3-((Tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on (3S)-3-((Tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate
(3S)-3-((Tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate: A Comprehensive Overview
The compound with CAS No 856707-38-5, known as (3S)-3-((Tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate, is a complex organic molecule with significant potential in the fields of medicinal chemistry and biochemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.
Structural Features and Synthesis
The molecule is characterized by its stereochemistry at the third carbon atom, designated as (3S), which plays a crucial role in its biological activity. The presence of a tert-butoxycarbonyl (Boc) group attached to the amino group highlights its potential as a protecting group in peptide synthesis, a common strategy in organic chemistry to prevent unwanted side reactions during synthesis.
The cyclopropylamino group further adds complexity to the molecule, contributing to its unique electronic and steric properties. This group is known for its ability to enhance the stability of certain compounds and can influence the molecule's interaction with biological targets such as enzymes or receptors.
Recent advancements in synthetic methodologies have enabled the efficient construction of this compound. Researchers have employed various strategies, including multi-component reactions and stereo-selective synthesis, to achieve high yields and optimal stereochemical outcomes. These methods not only facilitate the production of the compound but also pave the way for its further functionalization and exploration in drug discovery.
Biological Activity and Applications
Emerging studies have demonstrated that (3S)-3-((Tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate exhibits remarkable biological activity, particularly in modulating enzyme function and cellular signaling pathways. Its ability to inhibit key enzymes involved in disease progression has positioned it as a potential lead compound for therapeutic development.
In one recent study, researchers investigated the compound's inhibitory effects on a specific kinase involved in cancer cell proliferation. The results indicated that the compound displayed potent activity, suggesting its potential as an anti-cancer agent. Furthermore, its selectivity for this target over other kinases highlights its promise as a precision medicine candidate.
Another area of interest lies in its role as a modulator of ion channels, which are critical for various physiological processes such as neuronal signaling and cardiovascular function. Preclinical studies have shown that this compound can selectively modulate these channels, offering new insights into its therapeutic potential for neurological disorders.
Challenges and Future Directions
Despite its promising properties, several challenges remain in fully harnessing the potential of this compound. One major hurdle is optimizing its pharmacokinetic profile to enhance bioavailability and reduce toxicity. Researchers are exploring various strategies, including prodrug design and nanoparticle delivery systems, to address these issues.
Additionally, understanding the molecular mechanisms underlying its biological effects is crucial for guiding further development. Advanced techniques such as X-ray crystallography and computational modeling are being employed to elucidate the compound's binding modes and interactions with target proteins.
Looking ahead, collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical applications. The integration of artificial intelligence (AI) in drug design could further enhance the efficiency of optimizing this molecule's properties for therapeutic use.
856707-38-5 ((3S)-3-((Tert-butoxycarbonyl)amino)-1-(cyclopropylamino)-1-oxohexan-2-yl acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)